Cas no 22649-28-1 (2H-Chromene-3-carboxylic acid)

• Product Name: 2H-Chromene-3-carboxylic acid
• CAS No: 22649-28-1
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• MDL: MFCD00202020
• CID: 280373
• PubChem ID: 322304
• Update Time: 2025-07-02

2H-Chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylicacid
• 2H-CHROMENE-3-CARBOXYLIC ACID
• 3-Carboxy-2H-chromene
• acide chromene carboxylique-3
• chromene-3-carboxylic acid
• 2h-chromene-3-carboxylic
• HMS1746G01
• SDCCGMLS-0066047.P001
• FT-0612479
• CS-0155993
• AMY6386
• SCHEMBL212724
• SY062769
• AKOS001110008
• Z90663553
• DTXSID20313967
• 2H-CHROMENE-3-CARBOXYLICACID
• MFCD00202020
• NSC-279235
• 2H-1-Benzopyran-3-carboxylic acid
• A816297
• 22649-28-1
• 4G-323S
• EN300-14113
• F0918-2550
• W-206775
• NSC279235
• AB04721
• 2H-Chromene-3-carboxylic acid, AldrichCPR
• DEBZQUFVQZPPLC-UHFFFAOYSA-N
• STK801951
• ALBB-018358
• BBL028382
• AK-928/13228049
• DB-347071
• 2H-Chromene-3-carboxylic acid

• MDL： MFCD00202020
• Inchi： 1S/C10H8O3/c11-10(12)8-5-7-3-1-2-4-9(7)13-6-8/h1-5H,6H2,(H,11,12)
• InChI Key： DEBZQUFVQZPPLC-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 176.04700
• Monoisotopic Mass: 176.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.346
• Melting Point: 184-186°C
• Boiling Point: 327.3°Cat760mmHg
• Flash Point: 134.8°C
• PSA: 46.53000
• LogP: 1.54700
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2H-Chromene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-51-36-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2H-Chromene-3-carboxylic acid

Recent Advances in the Study of 2H-Chromene-3-carboxylic Acid (CAS: 22649-28-1) in Chemical Biology and Pharmaceutical Research

2H-Chromene-3-carboxylic acid (CAS: 22649-28-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile pharmacological properties and potential applications in drug discovery. This compound, belonging to the chromene family, exhibits a unique structural framework that allows for diverse chemical modifications, making it a promising scaffold for the development of novel therapeutic agents. Recent studies have explored its anti-inflammatory, anticancer, and antimicrobial activities, highlighting its broad-spectrum biological potential.

One of the most notable advancements in the study of 2H-Chromene-3-carboxylic acid is its role as a key intermediate in the synthesis of bioactive molecules. Researchers have successfully utilized this compound to develop derivatives with enhanced efficacy and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of 2H-Chromene-3-carboxylic acid exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. This finding underscores the compound's potential as a lead candidate for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, 2H-Chromene-3-carboxylic acid has shown promise in oncology research. A recent preclinical study revealed that specific derivatives of this compound could induce apoptosis in cancer cells by modulating the PI3K/AKT/mTOR signaling pathway. The study, conducted by a team at the National Cancer Institute, reported significant tumor growth inhibition in murine models, suggesting that 2H-Chromene-3-carboxylic acid derivatives could serve as a foundation for next-generation anticancer therapies.

The antimicrobial potential of 2H-Chromene-3-carboxylic acid has also been a focal point of recent investigations. A 2024 study published in Bioorganic & Medicinal Chemistry Letters highlighted the compound's ability to disrupt bacterial biofilm formation, a critical factor in antibiotic resistance. The researchers synthesized a series of analogs and evaluated their activity against multidrug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa. The results indicated that certain analogs exhibited potent biofilm-inhibitory effects, offering a potential strategy to combat persistent bacterial infections.

Despite these promising findings, challenges remain in the clinical translation of 2H-Chromene-3-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further optimization and in-depth pharmacological studies. However, the growing body of research underscores the compound's versatility and its potential to address unmet medical needs in various therapeutic areas.

In conclusion, 2H-Chromene-3-carboxylic acid (CAS: 22649-28-1) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse pharmacological activities and adaptability for structural modifications make it a compelling candidate for drug discovery. Continued exploration of its derivatives and mechanisms of action will likely yield innovative therapeutic agents in the coming years.